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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescently labeled peptides are indispensable tools in biomedical research and drug

development, enabling sensitive and specific tracking of molecules in complex biological

systems.[1][2][3] Sulfo Cyanine5 (Sulfo Cy5) is a bright, water-soluble, far-red fluorescent dye

ideal for these applications. Its emission in the near-infrared spectrum minimizes background

autofluorescence from biological samples and allows for deep tissue imaging.[1][4] The "bis-

COOH" designation refers to the dicarboxylic acid form of the dye, which must be activated,

typically as an N-hydroxysuccinimide (NHS) ester, to react with primary amines on a peptide.

This process, known as NHS ester chemistry, forms a stable amide bond, covalently attaching

the fluorescent dye to the peptide.[5][6][7]

The sulfonate groups on the Sulfo Cy5 core significantly enhance its water solubility, making it

an excellent choice for labeling peptides and proteins in aqueous buffers without the need for

organic co-solvents.[8][9] This application note provides a detailed protocol for labeling

peptides with an activated form of Sulfo Cy5 (Sulfo Cy5 NHS ester), methods for purification,

and quality control.
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Chemical Principle
The labeling reaction targets primary amines, which are found at the N-terminus of a peptide

and on the side chain of lysine (Lys, K) residues.[6][10] The N-hydroxysuccinimide (NHS) ester

of Sulfo Cy5 is a highly reactive compound that readily couples with these nucleophilic amine

groups under slightly alkaline conditions (pH 8.0-9.0).[5][11][12] At this pH, the primary amine is

deprotonated and can efficiently attack the NHS ester, forming a stable amide bond and

releasing N-hydroxysuccinimide as a byproduct.[10]
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Preparation

Labeling Reaction

Purification

Quality Control

Dissolve Peptide
in pH 8.3 Buffer

Mix Peptide and Dye
(Molar Excess of Dye)

Dissolve Sulfo Cy5 NHS
in DMSO/DMF

Incubate 4h-Overnight
(Protect from Light)

Purify via RP-HPLC
or Gel Filtration

Analyze by Mass Spec
& UV-Vis Spectroscopy

Lyophilize Pure Fractions
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Application Example: Receptor Internalization Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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